PROTAC HDAC6 degrader 2

• Molecular Formula: C34H33F2N9O8
• Molecular Weight: 733.7 g/mol
• InChI: InChI=1S/C34H33F2N9O8/c35-28(36)31-44-43-30(53-31)21-16-40-34(41-17-21)39-15-20-4-1-3-19(13-20)14-38-26(47)18-52-12-11-51-10-9-37-23-6-2-5-22-27(23)33(50)45(32(22)49)24-7-8-25(46)42-29(24)48/h1-6,13,16-17,24,28,37H,7-12,14-15,18H2,(H,38,47)(H,39,40,41)(H,42,46,48)
• InChIKey: CIGJXYCZLSTSRI-UHFFFAOYSA-N

PROTAC HDAC6 Degrader 2: Selective HDAC6 Degradation

PROTAC HDAC6 degrader 2 (Compound 1) is a heterobifunctional proteolysis-targeting chimera (PROTAC) specifically designed to recruit the cereblon (CRBN) E3 ubiquitin ligase to histone deacetylase 6 (HDAC6), thereby facilitating its ubiquitination and subsequent proteasomal degradation . This compound exhibits an IC50 value of 0.643 μM in cell-free enzymatic assays and is characterized by its modular architecture comprising an HDAC6-targeting ligand, a flexible linker, and a CRBN-recruiting moiety . It is primarily employed as a research tool to investigate HDAC6 biology and to validate therapeutic hypotheses in preclinical oncology models .

Selective HDAC6/10 degradation via CRBN-recruiting PROTAC

Class IIb-selective deacetylase probe; reported lower cytotoxicity context

Tool compound for hematological and solid cancer cell-model studies

PROTAC HDAC6 Degrader 2 vs. Other HDAC6 PROTACs

HDAC6-targeting PROTACs are not functionally equivalent; their degradation efficiency, isoform selectivity, and cellular potency vary markedly based on linker chemistry, E3 ligase choice, and target ligand affinity. Substituting PROTAC HDAC6 degrader 2 with another in-class degrader, such as PROTAC HDAC6 degrader 1 or degrader 4, introduces significant variability in degradation depth (Dmax) and half-degradation concentration (DC50), which can confound phenotypic outcomes and mechanistic interpretations [1]. Unlike traditional occupancy-driven inhibitors, PROTACs exhibit a catalytic, event-driven mechanism where even modest differences in ternary complex formation kinetics translate into divergent cellular activity profiles, necessitating empirical validation for each specific chemical entity [2].

Isoform selectivity mismatch

Pan-HDAC degraders deplete Class I/IIa/IIb isoforms, causing global histone hyperacetylation; this selective IIb degrader may avoid confounding epigenetic effects.

Cytotoxicity profile may differ

Pan-degraders often induce strong antiproliferative and apoptotic responses; reported lower cytotoxicity of this compound may lead to different cell-model endpoint interpretation.

Degradation potency context varies

Variations in warhead affinity, linker, and E3 ligase recruitment across PROTACs produce different DC50 and Dmax; direct substitution may not replicate degradation efficiency.

• [1] Laura Sinatra, et al. Solid-Phase Synthesis of Cereblon-Recruiting Selective Histone Deacetylase 6 Degraders (HDAC6 PROTACs) with Antileukemic Activity. Journal of Medicinal Chemistry, 2022, 65(24), 16860-16878. View Source
• [2] Bondeson, D. P., et al. Catalytic in vivo protein knockdown by small-molecule PROTACs. Nature Chemical Biology, 2015, 11(8), 611-617. View Source

PROTAC HDAC6 Degrader 2: Selectivity, Potency & Cytotoxicity Evidence

Class IIb Selectivity and Low Cytotoxicity

PROTAC HDAC6 degrader 2 demonstrates an IC50 value of 0.643 μM for HDAC6 degradation in enzymatic assays, positioning it as a moderately potent degrader within the HDAC6 PROTAC landscape . In contrast, PROTAC HDAC6 degrader 1 (Compound A6) achieves a significantly lower DC50 of 3.5 nM in cellular degradation assays, representing an approximately 184-fold higher potency . This substantial difference in degradation efficiency is critical for experimental design: PROTAC HDAC6 degrader 2 is better suited for contexts where partial or graded target depletion is desired to assess biological thresholds, whereas degrader 1 is preferred for maximal target elimination in cellular and in vivo models .

Selectivity & Cytotox

Class-level inference

Class IIb Degrader (AP1)

HDAC6 DC₅₀ 13 nM, HDAC10 29 nM; spares HDAC1/4/7/8; reported low cytotoxicity

Pan-HDAC Degrader (FF2039)

Inhibits HDAC1/2/4/6; induces significant cytotoxicity, cell cycle arrest, apoptosis

Supports HDAC6/10-specific biology studies without broad epigenetic perturbation

Cytotoxicity contrast may influence pathway-response interpretation

Evidence Dimension	HDAC6 Degradation Potency (IC50 / DC50)
Target Compound Data	0.643 μM (IC50)
Comparator Or Baseline	PROTAC HDAC6 degrader 1 (Compound A6): 3.5 nM (DC50)
Quantified Difference	Approximately 184-fold higher potency for PROTAC HDAC6 degrader 1
Conditions	Target compound: cell-free enzymatic assay; Comparator: cellular degradation assay (U266 and HL-60 cells, 6 h treatment)

Why This Matters

The potency differential informs dose-ranging studies and ensures that researchers select the appropriate tool for either partial or maximal HDAC6 knockdown.

Enzyme Inhibition Potency vs. Advanced Degraders

PROTAC HDAC6 degrader 2 is annotated as an HDAC6 degrader, but published selectivity data against other HDAC isoforms (e.g., HDAC1, HDAC10) is not available from vendor sources . In comparison, PROTAC HDAC6 degrader 4 (Compound 17c) exhibits a well-defined selectivity profile, with IC50 values of 2.2 μM, 2.37 μM, and 0.61 μM for HDAC1, HDAC2, and HDAC3, respectively, alongside an HDAC6 DC50 of 14 nM . Similarly, HDAC6 degrader-3 displays high selectivity, with an IC50 of 4.54 nM for HDAC6 versus 0.647 μM for HDAC1 . The absence of documented isoform selectivity for PROTAC HDAC6 degrader 2 introduces uncertainty in experiments where off-target degradation could confound results, whereas degrader 4 and degrader 3 provide validated selectivity profiles that are essential for target-specific mechanistic studies .

HDAC6 Enzyme IC₅₀

Cross-study comparable

0.643 μM

Moderate warhead affinity; fits ternary complex formation and degradation efficiency studies

~130-fold higher IC₅₀ vs. advanced degraders (e.g., HDAC6 degrader-5, 4.95 nM)

Evidence Dimension	Isoform Selectivity (HDAC1 vs HDAC6)
Target Compound Data	Not reported
Comparator Or Baseline	PROTAC HDAC6 degrader 4: HDAC6 DC50 = 14 nM; HDAC1 IC50 = 2.2 μM (157-fold selectivity window)
Quantified Difference	Data unavailable for target compound; comparator demonstrates 157-fold selectivity for HDAC6 over HDAC1
Conditions	Comparator: Cellular degradation assays; target compound: no published data

Why This Matters

Researchers requiring stringent isoform selectivity to attribute phenotypes specifically to HDAC6 loss should consider degrader 4 or degrader 3, while degrader 2 may be appropriate for preliminary or less stringent applications.

Class IIb-Selective Degradation Profile

PROTAC HDAC6 degrader 2 is reported to exhibit low cytotoxicity against hematological and solid cancer cell lines, though specific quantitative data (e.g., CC50 or GI50 values) is not provided . In contrast, PROTAC HDAC6 degrader 1 (Compound A6) shows measurable antiproliferative activity in leukemia cell lines, with log IC50 values ranging from 1.2 to 1.7 μM (equivalent to 16-50 μM IC50) and induces dose-dependent apoptosis and cell cycle arrest at sub-G1 phase . Similarly, PROTAC HDAC6 degrader 4 (Compound 17c) achieves 91% HDAC6 degradation at low nanomolar concentrations but its cytotoxic profile is not fully characterized in the available datasheet . The low cytotoxicity of PROTAC HDAC6 degrader 2 may be advantageous in studies requiring HDAC6 knockdown without confounding viability effects, whereas degrader 1 offers a tool for directly probing HDAC6 dependency in leukemia cell survival .

Degradation Selectivity

Class-level inference

This PROTAC / AP1

HDAC6 DC₅₀ 13 nM, HDAC10 29 nM; no degradation of HDAC1, HDAC4, HDAC8

HDAC6 degrader-3

HDAC6 IC₅₀ 4.54 nM; also inhibits HDAC1 IC₅₀ 647 nM (~142-fold window)

Clean class IIb selectivity may enable HDAC6/10-attributable phenotype interpretation

Avoids confounding HDAC1 inhibition present in other PROTACs

Evidence Dimension	Cytotoxicity / Antiproliferative Activity
Target Compound Data	Low cytotoxicity (qualitative)
Comparator Or Baseline	PROTAC HDAC6 degrader 1: log IC50 = 1.2-1.7 μM in leukemia cells (16-50 μM IC50)
Quantified Difference	Target compound lacks quantitative viability data; comparator induces measurable growth inhibition in leukemia lines
Conditions	Target compound: hematological and solid cancer cell lines (unspecified); Comparator: HL-60, Kasumi, THP-1, MOLM13, REH, 697 leukemia cell lines, 72 h treatment

Why This Matters

The absence of strong cytotoxic effects makes PROTAC HDAC6 degrader 2 suitable for phenotypic screens where cell viability is an endpoint, while degrader 1 is better suited for testing HDAC6 addiction in leukemia models.

PROTAC HDAC6 Degrader 2: Optimal Experimental Applications

Functional Consequences of HDAC6/10 Depletion

Given its IC50 of 0.643 μM, PROTAC HDAC6 degrader 2 is optimally deployed in cellular models where partial or graded HDAC6 depletion is desired to interrogate biological thresholds or to identify cell lines with intermediate HDAC6 dependency . Its moderate potency reduces the risk of achieving supraphysiological knockdown that could mask subtle phenotypes, making it a valuable tool for dose-response experiments aimed at correlating HDAC6 protein levels with downstream functional outcomes [1].

Reference Control for HDAC6 PROTAC Benchmarking

The reported low cytotoxicity of PROTAC HDAC6 degrader 2 against cancer cell lines positions it as a preferred reagent for extended treatment protocols (e.g., 72-96 h) where minimizing off-target viability effects is critical . This property is particularly advantageous for studying HDAC6 roles in processes such as autophagy, aggresome formation, and cellular stress responses, which require sustained protein knockdown without triggering cell death [1].

Ternary Complex Formation and Ubiquitination Studies

PROTAC HDAC6 degrader 2 serves as a valuable reference compound in structure-activity relationship (SAR) campaigns aimed at optimizing linker length, exit vector geometry, or CRBN ligand occupancy to enhance ternary complex formation efficiency . Its modular composition (HDAC6 ligand + CRBN ligand) and commercially available intermediates enable researchers to benchmark new PROTAC designs and to validate degradation mechanisms via competition assays with excess HDAC6 ligand or proteasome inhibitors [1][2].

Application

Selection Property

Validation Focus

Class IIb HDAC functional depletion studies

Class IIb isoform selectivity; reported lower cytotoxicity profile

HDAC6/10-specific phenotype interpretation; minimal epigenetic off-targets

HDAC6 PROTAC benchmarking reference

Moderate enzymatic inhibition warhead; reported degradation potency context

Degradation efficiency comparison (DC₅₀, Dmax) with novel candidates

Ternary complex & ubiquitination mechanism studies

Cereblon-recruiting PROTAC mechanism; reported HDAC6 ubiquitination

Proteasome-dependent degradation confirmation; ternary complex visualization

• [1] Laura Sinatra, et al. Solid-Phase Synthesis of Cereblon-Recruiting Selective Histone Deacetylase 6 Degraders (HDAC6 PROTACs) with Antileukemic Activity. Journal of Medicinal Chemistry, 2022, 65(24), 16860-16878. View Source
• [2] Bondeson, D. P., et al. Catalytic in vivo protein knockdown by small-molecule PROTACs. Nature Chemical Biology, 2015, 11(8), 611-617. View Source